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Compound of Interest

Compound Name:
1-methoxyisoquinoline-6-

carboxylic acid

CAS No.: 1368050-12-7

Cat. No.: B6285592

Get Quote

Executive Summary: The Privileged Scaffold
Substituted isoquinoline carboxylic acids represent a "privileged scaffold" in medicinal

chemistry—a molecular framework capable of providing ligands for diverse biological targets.

While historically overshadowed by their quinoline counterparts, recent FDA approvals (e.g.,

Roxadustat) have validated the isoquinoline-3-carboxamide core as a potent modulator of the

Hypoxia-Inducible Factor (HIF) pathway.

This guide dissects the biological activity, structure-activity relationships (SAR), and synthetic

methodologies for this class, moving beyond basic descriptions to provide actionable, field-

proven insights for scaffold optimization.

Core Case Study: HIF-Prolyl Hydroxylase (PHD)
Inhibition
The most commercially and clinically significant application of substituted isoquinoline

carboxylic acids is the inhibition of HIF-Prolyl Hydroxylase Domain (PHD) enzymes. This
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mechanism treats anemia in Chronic Kidney Disease (CKD) by stabilizing HIF-α, thereby

stimulating endogenous erythropoietin (EPO) production.[1]

Mechanism of Action: The 2-Oxoglutarate Mimicry
The core pharmacophore acts as a competitive inhibitor of 2-oxoglutarate (2-OG), the co-

substrate for PHD enzymes.

Bidentate Chelation: The nitrogen of the isoquinoline ring (or amide nitrogen) and the oxygen

of the adjacent hydroxyl/carbonyl group form a bidentate chelate with the active site Iron

(Fe²⁺).

Salt Bridge Formation: The carboxylic acid tail (often a glycine moiety attached via an amide

bond) extends to form a salt bridge with an arginine residue (e.g., Arg383 in PHD2) at the

active site entrance.

DOT Diagram: HIF-PHD Inhibition Pathway
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Caption: Mechanism of HIF-α stabilization via PHD inhibition.[2][3] Inhibitors block the

degradation pathway, triggering EPO transcription.[4]

Structure-Activity Relationship (SAR) Analysis
The efficacy of Roxadustat (FG-4592), a 4-hydroxyisoquinoline-3-carboxamide, illustrates the

critical SAR features.

Position Substituent Role in Biological Activity

C-1 Methyl (-CH₃)

Increases lipophilicity and

metabolic stability; fills

hydrophobic pocket in PHD

active site.

C-3 Carbonyl-Glycine

The amide linker provides

correct spacing; the terminal

carboxylic acid forms a critical

salt bridge with Arg383.

C-4 Hydroxyl (-OH)

Essential for bidentate

chelation of the active site

Fe²⁺. Removal abolishes

activity.

C-7 Phenoxy (-OPh)

Extends into a hydrophobic

pocket; significantly enhances

potency compared to

unsubstituted analogs.

N-2 Isoquinoline N

Participates in metal

coordination; must be

positioned relative to C-4 OH.

DOT Diagram: SAR Map of Isoquinoline Core
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Caption: Pharmacophore analysis of 4-hydroxyisoquinoline-3-carboxamide derivatives for PHD

inhibition.

Experimental Protocols
Synthesis of 4-Hydroxyisoquinoline-3-Carboxamide
Core
Causality: This protocol utilizes an intramolecular cyclization strategy.[5] The choice of n-butyl

glyoxylate allows for the formation of the critical C-4 hydroxyl group and C-3 ester in a single

step.

Step-by-Step Methodology:

Phthalimide Formation: React substituted phthalic anhydride with glycine in refluxing toluene

(Dean-Stark trap) to form the phthalimido-acetic acid.

Acid Chloride Activation: Convert the acid to acid chloride using thionyl chloride (

) and catalytic DMF.

Gabriel-Colman Rearrangement (Key Step):
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Treat the phthalimido-acetyl chloride with sodium methoxide (NaOMe) in methanol.

Mechanism:[2][6] The base induces rearrangement to form the 4-hydroxy-1-oxo-1,2-

dihydroisoquinoline-3-carboxylate.

Validation: Monitor disappearance of starting material by TLC (EtOAc/Hexane 1:1).

Product should stain deep purple with FeCl₃ (indicative of enolic OH).

Aromatization/Substitution: Alkylation at C-1 (if starting from homophthalic systems) or

tautomerization adjustments.

Amidation: React the C-3 ester with glycine methyl ester using standard coupling agents

(EDCI/HOBt) to install the "tail."

Hydrolysis: Saponify the terminal ester (LiOH, THF/H₂O) to yield the free carboxylic acid

active drug.

In Vitro HIF-PHD2 Inhibition Assay
Trustworthiness: This assay uses a fluorescence polarization (FP) readout, which is less prone

to interference than colorimetric iron-chelation assays.

Reagents: Recombinant human PHD2 catalytic domain, HIF-1α peptide (fluorescein-

labeled), 2-oxoglutarate, Fe(II) sulfate, Ascorbate.

Reaction Mix: Combine 20 nM PHD2, 50 nM HIF-peptide, 10 µM Fe(II), and 100 µM

Ascorbate in Tris buffer (pH 7.5).

Compound Addition: Add test compounds (dissolved in DMSO) in a 10-point dose-response

series.

Initiation: Start reaction by adding 2-oxoglutarate (10 µM).

Incubation: 60 minutes at 30°C.

Detection: Measure fluorescence polarization. Displacement of the HIF peptide or inhibition

of hydroxylation (detected by antibody binding to hydroxy-proline) indicates activity.
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Control: Roxadustat (positive control, IC50 ≈ 0.5 - 1.0 µM).

Emerging Therapeutic Frontiers
While anemia is the established indication, recent data highlights two emerging areas for this

scaffold.

Oncology: Thiosemicarbazone Derivatives
Isoquinoline-1-carboxylic acid derivatives modified into thiosemicarbazones (e.g., HCT-13)

exhibit potent anticancer activity.

Mechanism: These compounds act as "ionophores," shuttling Copper (Cu) into cancer cells.

The Copper-complex generates Reactive Oxygen Species (ROS) and inhibits DNA

replication.

Data: HCT-13 shows IC50 values in the low nanomolar range (5-50 nM) against pancreatic

and lung cancer cell lines, significantly more potent than the parent carboxylic acid.

Metabolic Disease: PPARγ/PTP-1B Dual Modulators
Substituted 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acids (e.g., Compound 13jE) have been

identified as dual modulators.

Target: Peroxisome Proliferator-Activated Receptor gamma (PPARγ) partial agonist + Protein

Tyrosine Phosphatase 1B (PTP-1B) inhibitor.[7]

Effect: Improves insulin sensitivity without the weight gain associated with full PPARγ

agonists (thiazolidinediones).

Quantitative Data Summary
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Compound
Class

Primary Target Key Derivative
Potency
(IC50/EC50)

Biological
Outcome

4-OH-

Isoquinoline-3-

carboxamide

HIF-PHD

Enzymes
Roxadustat

0.5 - 1.0 µM

(Enzyme)

Increased

Erythropoietin

(Hb rise)

Isoquinoline

Thiosemicarbazo

ne

Cu-Dependent

Cytotoxicity
HCT-13

5 - 50 nM

(Cellular)

Cancer cell

apoptosis (ROS

mediated)

THIQ-3-

Carboxylic Acid
PPARγ / PTP-1B Compound 13jE

EC50 = 85 nM

(PPARγ)

Hypoglycemic

effect (Diabetes)

Isoquinoline-1-

carboxamide

Cancer Cell

Viability
Compound 2

~5 - 10 µM

(HeLa)
Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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